Cas no 523-80-8 (Apioline)

Apioline structure
Apioline structure
Product Name:Apioline
CAS No:523-80-8
MF:C12H14O4
MW:222.237164020538
MDL:MFCD00047270
CID:369640
PubChem ID:10659
Update Time:2025-04-19

Apioline Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole,4,7-dimethoxy-5-(2-propen-1-yl)-
    • Apioline
    • 4,7-dimethoxy-5-prop-2-enyl-1,3-benzodioxole
    • Apiole
    • APIOLE(AS)
    • APIOLE(SG)
    • 1,3-Benzodioxole,4,7-dimethoxy-5-(2-propenyl)
    • 1-allyl-2,5-dimethoxy-3,4-methylenedioxybenzene
    • 1-allyl-3,4-methylenedioxy-2,5-dimethoxybenzene
    • 3,6-dimethoxy-4,5-methylenedioxy-allylbenzene
    • 5-Allyl-4,7-dimethoxy-1,3-benzodioxole
    • Apiol
    • Apiole (parsley)
    • Parsley apiol
    • Parsley apiole
    • Parsley camphor
    • Petersiliencampher
    • 4,7-Dimethoxy-5-(2-propenyl)-1,3-benzodioxole
    • NSC 9070
    • Petersilienapiol
    • NCGC00094551-03
    • 1,3-Benzodioxole, 4,7-dimethoxy-5-(2-propenyl)-
    • KBio2_003448
    • AI3-14843
    • SR-05000002460
    • CHEBI:70353
    • 1, 4,7-dimethoxy-5-(2-propenyl)-
    • FT-0632286
    • CS-0109902
    • Spectrum_000400
    • 1,3-Benzodioxole, 4,7-dimethoxy-5-(2-propen-1-yl)-
    • 1-Allyl-2,5-dimethoxy-3, 4-(methylenedioxy)benzene
    • 1-Allyl-2,5-dimethoxy-3,4-(methylenedioxy)-Benzene
    • BRN 0195747
    • 5-Allyl-4,7-dimethoxybenzo[d][1,3]dioxole
    • SR-05000002460-1
    • KBioSS_000880
    • EINECS 208-349-2
    • NCGC00094551-02
    • KBio3_002105
    • WLN: T56 BO DO CHJ FO1 H2U1 IO1
    • KBioGR_002105
    • SCHEMBL497412
    • Spectrum4_001643
    • APIOLE (PARSLEY) [MI]
    • CHEMBL1560118
    • KBio2_000880
    • MFCD00047270
    • HY-135217
    • NS00032497
    • 5-Allyl-4,7-dimethoxy-1,3-benzodioxol
    • NSC9070
    • DTXSID4041236
    • 1-Allyl-2,4-(methylenedioxy)benzene
    • NCGC00094551-01
    • 5-Allyl-4,7-dimethoxy-1,3-benzodioxole #
    • 1-Allyl-2,5-dimethoxy-3,4-(methylenedioxy)benzene
    • BENZENE, 1-ALLYL-2,5-DIMETHOXY-3,4-(METHYLENEDIOXY)-
    • CCG-39582
    • Spectrum5_001718
    • 523-80-8
    • Q21071561
    • 5-allyl-4,7-dimethoxy-benzo-1,3-dioxole
    • BSPBio_002885
    • Camphre de Persil
    • SPBio_000378
    • APIOLE [VANDF]
    • QQ67504PXO
    • Spectrum3_001283
    • Apiol1503
    • NSC-9070
    • 4,7-dimethoxy-5-(prop-2-en-1-yl)-2H-1,3-benzodioxole
    • Benzene,5-dimethoxy-3,4-(methylenedioxy)-
    • UNII-QQ67504PXO
    • KBio2_006016
    • 4,7-dimethoxy-5-(2-propanyl)-1,3-benzodioxole, AldrichCPR
    • APIOLUM [HPUS]
    • 4,7-DIMETHOXY-5-(2-PROPANYL)-1,3-BENZODIOXOLE
    • Spectrum2_000419
    • AKOS003398564
    • 4,7-Dimethoxy-5-(2-propenyl)-1,3-benzodioxole, 9CI
    • SPECTRUM390001
    • APIOLE, PARSLEY
    • 4,7-Dimethoxy-5-(2-propen-1-yl)-1,3-Benzodioxole
    • APIOLUM
    • Apioline; Apiol; Parsley apiole; Parsley camphor
    • 4,7-dimethoxy-5-(prop-2-en-1-yl)-1,3-benzodioxole
    • ApiolineApiole (parsley); Parsley apiole
    • FS-10667
    • DB-052116
    • 1ST179657
    • G88932
    • STK664284
    • MDL： MFCD00047270
    • Inchi： 1S/C12H14O4/c1-4-5-8-6-9(13-2)11-12(10(8)14-3)16-7-15-11/h4,6H,1,5,7H2,2-3H3
    • InChI Key： QQRSPHJOOXUALR-UHFFFAOYSA-N
    • SMILES： O1COC2C(=CC(CC=C)=C(C1=2)OC)OC

Computed Properties

  • Exact Mass: 222.08900
  • Monoisotopic Mass: 222.089209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.176 g/cm3 (14 ºC)
  • Melting Point: 30.0 ºC
  • Boiling Point: 294 ºC (760.0 Torr)
  • Flash Point: 117.2±33.3 ºC,
  • Refractive Index: 1.5330-1.5619 (589.3 nm)
  • Solubility: Very slightly soluble (0.27 g/l) (25 º C),
  • PSA: 36.92000
  • LogP: 2.16100

Apioline Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36/37/39
  • Risk Phrases：R36/37/38
  • Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from food raw materials

Apioline Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Apioline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB155814-100 mg
Apiole; .
 523-80-8
100 mg
 €244.40 2023-07-20
TRC
A726670-25mg
Apioline
 523-80-8
25mg
 $ 207.00 2023-04-19
TRC
A726670-250mg
Apioline
 523-80-8
250mg
 $ 1642.00 2023-04-19
TargetMol Chemicals
T20402-10 mg
Apiole (parsley)
 523-80-8 98%
10mg
 ￥ 760 2023-07-11
TargetMol Chemicals
T20402-100 mg
Apiole (parsley)
 523-80-8 98%
100MG
 ￥ 3,330 2023-07-11
TargetMol Chemicals
T20402-1 mL * 10 mM (in DMSO)
Apiole (parsley)
 523-80-8 98%
1 mL * 10 mM (in DMSO)
 ￥ 640 2023-09-15
SHENG KE LU SI SHENG WU JI SHU
sc-480056-100mg
Apioline, (Out of Stock: Availability 9/15/23)
 523-80-8
100mg
 ￥2256.00 2023-09-05
abcr
AB155814-100mg
Apiole; .
 523-80-8
100mg
 €244.40 2025-04-18
TargetMol Chemicals
T20402-10mg
Apiole (parsley)
 523-80-8
10mg
 ￥ 760 2024-07-20
TargetMol Chemicals
T20402-100mg
Apiole (parsley)
 523-80-8
100mg
 ￥ 3330 2024-07-20

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